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An In-depth Technical Guide to the Orthorhombic Crystal Structure of Lanthanum Triiodide

Introduction
Lanthanum triiodide (LaI₃) is an inorganic compound that serves as a significant subject of

study in materials science and solid-state chemistry. As a member of the rare-earth trihalides,

its structural properties are foundational to understanding the behavior of f-block elements in

crystalline systems. For the lighter members of the lanthanide series, from lanthanum to

neodymium, the triiodides characteristically adopt an orthorhombic crystal structure.[1] This

guide provides a detailed overview of the orthorhombic phase of LaI₃, focusing on its

crystallographic data, experimental protocols for its synthesis and characterization, and visual

representations of key processes and relationships.

LaI₃ adopts the Plutonium(III) bromide (PuBr₃) crystal structure type.[1] This arrangement is

characterized by lanthanum centers with a coordination number of eight, forming layered

structures.[1] Understanding this specific crystal lattice is crucial for researchers exploring its

potential applications, which include its use as a starting material for various lanthanum

complexes and in scintillation detectors.[1][2]

Crystallographic Data
The orthorhombic structure of lanthanum triiodide has been determined through X-ray

diffraction analysis. The key crystallographic parameters are summarized in the table below,

providing a quantitative description of the unit cell.
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Parameter Value Reference

Crystal System Orthorhombic [1]

Structure Type PuBr₃ [3]

Space Group Ccmm (No. 63) [3]

Lattice Parameters a = 14.09 Å

b = 4.35 Å

c = 10.05 Å

Unit Cell Volume 615.4 Å³ (Calculated)

Formula Units (Z) 4 [3]

Coordination Number 8 (for La³⁺) [1]

Density (calculated) 5.60 g/cm³

Experimental Protocols
The synthesis and structural elucidation of orthorhombic lanthanum triiodide require precise

experimental techniques to ensure the formation of the correct phase and to obtain high-quality

data.

Synthesis of Anhydrous Lanthanum Triiodide
Two primary methods are well-established for the synthesis of high-purity, anhydrous LaI₃.

Method A: Reaction with Mercury(II) Iodide

This method involves the reaction of lanthanum metal with mercury(II) iodide.[1] The principal

advantages of this route are the stability of HgI₂ at room temperature, allowing for easy

handling and weighing in air, and the straightforward separation of the mercury byproduct via

distillation.

Reactants: Lanthanum metal (filings or powder) and mercury(II) iodide (HgI₂).

Procedure:
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Stoichiometric amounts of lanthanum metal and HgI₂ are sealed in a fused silica or

tantalum tube under vacuum or an inert atmosphere. The reaction is represented as: 2 La

+ 3 HgI₂ → 2 LaI₃ + 3 Hg.[1]

The sealed tube is heated gradually to approximately 330-500°C.[3]

The reaction is held at this temperature for an extended period (12-48 hours) to ensure

completion.

After the reaction, the temperature is raised to distill the mercury byproduct, which collects

in a cooler part of the tube, leaving behind the purified LaI₃ product.

Method B: Direct Reaction of the Elements

This is a more direct approach involving the high-temperature reaction between lanthanum

metal and elemental iodine.[1]

Reactants: Lanthanum metal and solid iodine (I₂).

Procedure:

Stoichiometric amounts of lanthanum and iodine are loaded into a tungsten or tantalum

crucible.[3] This assembly is then sealed in an evacuated quartz ampoule.

The ampoule is heated to approximately 800°C.[3] The reaction is: 2 La + 3 I₂ → 2 LaI₃.[1]

The product is often purified by sublimation under a high vacuum to remove any potential

oxides or other impurities.[4]

Crystal Structure Determination
The definitive determination of the crystal structure of LaI₃ is accomplished using diffraction

techniques.[5]

Methodology: X-ray Diffraction (XRD) is the primary technique used. Both powder XRD and

single-crystal XRD can be employed.
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Powder X-Ray Diffraction (PXRD): This method is used to confirm the phase purity of the

synthesized LaI₃ and to determine its lattice parameters. The sample is ground into a fine

powder, and the diffraction pattern is collected. The resulting pattern is a fingerprint of the

crystal structure, with characteristic peaks corresponding to specific lattice planes.[6]

Single-Crystal X-Ray Diffraction: For a complete and precise structure determination,

including atomic positions, a single crystal is required. A suitable crystal is mounted on a

diffractometer, and its diffraction pattern is measured as it is rotated in the X-ray beam.[4]

This technique provides the most accurate data for determining the space group and the

precise coordinates of the lanthanum and iodide ions within the unit cell.[6]

Visualizations
Diagrams created using the DOT language provide clear visual summaries of the synthesis

workflow and structural relationships.
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Synthesis Workflow for Orthorhombic LaI₃
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Caption: Synthesis workflow for orthorhombic Lanthanum Triiodide.
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Crystal Structure Trend in Lanthanide Triiodides (LnI₃)

Lighter Lanthanides
(La, Ce, Pr, Nd)

Orthorhombic
(PuBr₃ type)

form

Heavier Lanthanides
(Sm to Lu)

Hexagonal
(BiI₃ type)

form

Click to download full resolution via product page

Caption: Structural trend of Lanthanide Triiodide crystals.

Conclusion
The orthorhombic crystal structure of lanthanum triiodide, belonging to the PuBr₃ type, is a

well-characterized system fundamental to lanthanide chemistry. Its synthesis can be reliably

achieved through established high-temperature methods, and its structure is confirmed using

standard X-ray diffraction techniques. The data and protocols outlined in this guide provide a

comprehensive technical foundation for researchers working with this compound, enabling

further investigation into its properties and applications in various scientific and technological

fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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